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Cat. No.: B072198 Get Quote

A comprehensive search for published literature and experimental data on the comparative

metabolomics of cells treated with 4-Hexenoic acid has revealed a significant lack of available

research. At present, there is insufficient public data to generate a comprehensive comparison

guide that meets the specified requirements for quantitative data, detailed experimental

protocols, and signaling pathway diagrams.

Our investigation into existing scientific literature did not yield any studies that specifically detail

a comparative metabolomics analysis of cells following treatment with 4-Hexenoic acid. The

Human Metabolome Database acknowledges 4-Hexenoic acid, also known as gamma-

hexenoic acid, as a medium-chain fatty acid, but notes a scarcity of published articles on this

particular compound.[1] An early study from 1959 investigated the effects of a derivative, 2-(4-

biphenylyl)-4-hexenoic acid, on lipid metabolism, but its age and lack of detailed, modern

metabolomic data render it unsuitable for the requested guide.[2]

While direct research on 4-Hexenoic acid is limited, there is a more substantial body of work

on the closely related saturated fatty acid, Hexanoic acid. Studies on hexanoic acid have

explored its effects on lipid and glucose metabolism in various models, including the HepG2

hepatoma cell line and in mice.[3][4][5] These studies provide some of the types of quantitative

data and experimental methodologies that would be necessary for a comparative guide. For

instance, research has shown that hexanoic acid can influence the expression of genes

involved in fatty acid biosynthesis and can impact insulin sensitivity.[4][5]
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However, due to the distinct chemical structures of 4-Hexenoic acid (unsaturated) and

Hexanoic acid (saturated), their metabolic effects are likely to differ. Therefore, data from

studies on Hexanoic acid cannot be directly extrapolated to create a guide on 4-Hexenoic
acid.

We are unable to provide the requested comparison guide, including data tables and pathway

diagrams, for 4-Hexenoic acid at this time due to the absence of requisite experimental data in

the public domain. Further primary research would be necessary to generate the data needed

for such a guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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